
long-term stability of aqueous sodium bromide
solutions in the lab

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium Bromide

Cat. No.: B10775806 Get Quote

Technical Support Center: Aqueous Sodium
Bromide Solutions
This technical support center provides guidance on the long-tеrm stability of aqueous sodium
bromide (NaBr) solutions for researchers, scientists, and drug development professionals.

Below you will find a troubleshooting guide and frequently asked questions to address common

issues encountered during laboratory experiments.

Troubleshooting Guide
This guide provides a step-by-step approach to resolving common problems with aqueous

sodium bromide solutions.

Problem: Solution has turned yellow.

A common issue with aqueous sodium bromide solutions is a change in color from colorless

to yellow, particularly after prolonged storage.[1] This discoloration is often an indication of the

formation of bromine.[2]
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Solution is Yellow

Review Storage Conditions:
- Exposed to light?

- Stored at room temp (15-25°C)?
- Container sealed tightly?

Possible Contamination?
- Exposed to strong oxidizers or acids?

Assess Usability for Application

Light exposure is the likely cause

Contamination is possible

Use for non-critical applications
where minor impurities are acceptable.

Application is not sensitive
to trace bromine

Prepare a fresh solution for
critical applications requiring high purity.

Application requires
high purity

Click to download full resolution via product page

Caption: Troubleshooting workflow for a discolored NaBr solution.

Problem: The pH of the solution is not neutral.

Aqueous solutions of sodium bromide are expected to be neutral, with a pH of approximately

7.[3][4][5] Deviations from this may occur due to exposure to the atmosphere.

Measure the pH: Use a calibrated pH meter for an accurate reading.

Consider Carbon Dioxide Absorption: Prolonged exposure to air can lead to the absorption of

atmospheric CO₂, which can slightly lower the pH.[3]

Review Preparation: If the pH is significantly acidic or basic, review the preparation protocol

to ensure no acidic or basic contaminants were introduced.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for aqueous sodium bromide solutions?

Aqueous sodium bromide solutions should be stored in well-closed containers in a cool, dry,

and well-ventilated area.[6][7] The recommended storage temperature is between 15-25°C.[7]

It is also advisable to protect the solution from light to prevent discoloration.[1]

Q2: What is the expected shelf life of a sodium bromide solution?
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The shelf life of a sodium bromide solution is generally considered fair to good if stored under

proper conditions.[6][8] For high-purity applications, it is recommended to use freshly prepared

solutions.

Q3: Why has my clear sodium bromide solution turned yellow?

The yellowing of a sodium bromide solution is typically caused by the formation of bromine

(Br₂), which can occur upon exposure to light or oxidizing agents.[1][2] While the solution may

still be suitable for some applications, the presence of bromine indicates a degree of

degradation.[1]

Q4: Is a yellow sodium bromide solution still usable?

The usability of a yellowed sodium bromide solution depends on the specific application. For

experiments where trace amounts of bromine will not interfere, the solution may still be viable.

[1] However, for applications requiring high purity, it is best to prepare a fresh, colorless

solution.

Q5: What is the expected pH of an aqueous sodium bromide solution?

A freshly prepared aqueous solution of sodium bromide should be neutral, with a pH of

approximately 7.[3][4][5] This is because it is a salt of a strong acid (hydrobromic acid, HBr)

and a strong base (sodium hydroxide, NaOH).[5] Some sources indicate a broader acceptable

pH range of 5 to 8.8.[9]

Q6: What are the signs of significant degradation in a sodium bromide solution?

Besides a yellow or brownish color, other signs of degradation can include a noticeable change

in pH or the formation of a precipitate, although the latter is less common under normal storage

conditions.

Q7: What materials are suitable for storing sodium bromide solutions?

Sodium bromide solutions can be corrosive to some metals.[10] It is recommended to store

them in chemically resistant containers such as borosilicate glass or high-density polyethylene

(HDPE).
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Quantitative Stability Data
The stability of aqueous sodium bromide solutions is influenced by factors such as

temperature, light exposure, and the presence of other chemical agents. The following table

summarizes the expected stability under different conditions.

Parameter Condition
Expected Change
Over Time

Timescale

Appearance
Stored in the dark at

15-25°C

Remains clear and

colorless
Months to years

Exposed to ambient

lab light

May develop a pale

yellow tint
Weeks to months

Exposed to direct

sunlight

Likely to turn yellow or

brownish
Days to weeks

Concentration
Stored in a tightly

sealed container
Negligible change Months to years

pH
Exposed to

atmosphere

Slight decrease due to

CO₂ absorption
Weeks to months

Experimental Protocol: Stability Assessment of
Aqueous Sodium Bromide Solution
This protocol outlines a method for evaluating the long-term stability of an aqueous sodium
bromide solution.

1. Objective: To assess the stability of a prepared aqueous sodium bromide solution over a

defined period by monitoring its physical and chemical properties.

2. Materials:

Sodium Bromide (reagent grade)

Deionized water
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Calibrated pH meter

UV-Vis spectrophotometer

Volumetric flasks and pipettes

Storage containers (e.g., amber glass bottles, clear glass bottles)

3. Procedure:

Solution Preparation: Prepare a stock solution of aqueous sodium bromide of the desired

concentration.

Initial Analysis (Time Zero):

Measure and record the initial pH of the solution.

Measure and record the initial absorbance spectrum using a UV-Vis spectrophotometer

(scan from 200-800 nm). A pure solution should have no significant absorbance in the

visible range.

Document the initial appearance (color and clarity).

Storage Conditions:

Divide the solution into multiple aliquots in different storage containers.

Store the aliquots under various conditions (e.g., refrigerated at 2-8°C, at room

temperature (15-25°C) in the dark, and at room temperature exposed to ambient light).

Periodic Testing:

At regular intervals (e.g., 1, 3, 6, and 12 months), retrieve an aliquot from each storage

condition.

Repeat the analysis performed at time zero: pH measurement, UV-Vis absorbance scan,

and visual inspection.
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Data Analysis:

Compare the results at each time point to the initial data.

A significant change in pH, the appearance of a new absorbance peak (indicative of

bromine formation), or a change in color suggests degradation.

Preparation

Initial Analysis (T=0)

Storage

Periodic Testing (T=x)

Data Analysis

Prepare NaBr Solution

Measure pH Measure UV-Vis Spectrum Observe Appearance

Store in DarkStore in Light Store Refrigerated

Measure pH

At intervals (1, 3, 6 mo)

Measure UV-Vis Spectrum

At intervals (1, 3, 6 mo)

Observe Appearance

At intervals (1, 3, 6 mo)At intervals (1, 3, 6 mo)At intervals (1, 3, 6 mo) At intervals (1, 3, 6 mo) At intervals (1, 3, 6 mo)At intervals (1, 3, 6 mo) At intervals (1, 3, 6 mo)

Compare T=x with T=0
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Caption: Workflow for stability assessment of NaBr solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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